Cas no 112474-08-5 (Heptanoicacid, 3-ethyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester)

Heptanoicacid, 3-ethyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester structure
112474-08-5 structure
Product name:Heptanoicacid, 3-ethyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
CAS No:112474-08-5
MF:C25H34O3
MW:382.53566
CID:235998
PubChem ID:183501

Heptanoicacid, 3-ethyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • Heptanoicacid, 3-ethyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
    • (3-phenoxyphenyl)methyl 3-ethyl-2-propan-2-ylheptanoate
    • (3-Phenoxyphenyl)methyl 3-ethyl-2-(propan-2-yl)heptanoate
    • 3-Ethyl-2-propan-2-ylheptanoic acid (3-phenoxyphenyl)methyl ester
    • Heptanoic acid, 3-ethyl-2-(1-methylethyl)-, (3- phenoxyphenyl)methyl ester
    • 112474-08-5
    • DTXSID40920793
    • Inchi: InChI=1S/C25H34O3/c1-5-7-13-21(6-2)24(19(3)4)25(26)27-18-20-12-11-16-23(17-20)28-22-14-9-8-10-15-22/h8-12,14-17,19,21,24H,5-7,13,18H2,1-4H3
    • InChI Key: KKCRGEHAFHBWCJ-UHFFFAOYSA-N
    • SMILES: CCCCC(C(C(OCC1C=CC=C(OC2=CC=CC=C2)C=1)=O)C(C)C)CC

Computed Properties

  • Exact Mass: 382.25092
  • Monoisotopic Mass: 382.250795
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 12
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Density: 1.009
  • Boiling Point: 464.5°C at 760 mmHg
  • Flash Point: 199.6°C
  • Refractive Index: 1.518
  • PSA: 35.53

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